Cas no 1126636-61-0 (3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester
• CAS No: 1126636-61-0
• MF: C₁₃H₁₂FNO₄
• MW: 265.237087249756
• MDL: MFCD09749391
• CID: 5186287
• Update Time: 2025-06-08

3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester

• MDL： MFCD09749391
• Inchi： 1S/C13H12FNO4/c1-3-18-13(16)10-7-12(19-15-10)8-4-5-11(17-2)9(14)6-8/h4-7H,3H2,1-2H3
• InChI Key： IOALBGXKLURCQG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C(F)=C2)=CC(C(OCC)=O)=N1

Additional information on 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester

Research Brief on 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester (CAS: 1126636-61-0)

The compound 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester (CAS: 1126636-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this isoxazole derivative as a key intermediate in the synthesis of more complex bioactive molecules. The presence of the fluoro-methoxyphenyl moiety is particularly noteworthy, as it has been associated with enhanced binding affinity to certain biological targets, including enzymes involved in inflammatory pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of this compound and its derivatives.

In vitro studies have demonstrated promising results regarding the compound's inhibitory effects on specific kinases implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester exhibited significant activity against EGFR mutants, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing next-generation kinase inhibitors.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable metabolic stability and moderate bioavailability in preclinical models. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents. However, challenges remain in optimizing its selectivity and reducing off-target effects, which are currently the focus of ongoing structure-activity relationship (SAR) studies.

The synthetic accessibility of this compound has been another area of active research. Recent advancements in flow chemistry have enabled more efficient and scalable production of 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester, addressing previous limitations in yield and purity. These methodological improvements are expected to facilitate further exploration of its therapeutic potential.

In conclusion, 3-Isoxazolecarboxylic acid, 5-(3-fluoro-4-methoxyphenyl)-, ethyl ester represents a promising chemical entity with multiple potential applications in drug discovery. While current research is primarily focused on its anticancer properties, future studies may explore its utility in other therapeutic areas, such as neurodegenerative diseases or infectious disorders. The compound's unique structural features and demonstrated biological activity make it a valuable subject for continued investigation in the chemical biology and pharmaceutical research communities.